Cas no 859664-67-8 (2-{(2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetic acid)

• Product name: 2-{(2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetic acid
• CAS No: 859664-67-8
• MF: C₂₀H₁₈O₈
• MW: 386.352126598358
• CID: 6519892

2-{(2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetic acid
• (Z)-2-((3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl)oxy)acetic acid
• Acetic acid, 2-[[2,3-dihydro-3-oxo-2-[(2,3,4-trimethoxyphenyl)methylene]-6-benzofuranyl]oxy]-

• Inchi： 1S/C20H18O8/c1-24-14-7-4-11(19(25-2)20(14)26-3)8-16-18(23)13-6-5-12(9-15(13)28-16)27-10-17(21)22/h4-9H,10H2,1-3H3,(H,21,22)
• InChI Key： XTQQTKSKFOECKX-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1C=C2OC(=CC3=CC=C(OC)C(OC)=C3OC)C(=O)C2=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on 2-{(2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetic acid

Research Brief on 2-{(2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetic acid (CAS: 859664-67-8)

Recent studies on the compound 2-{(2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetic acid (CAS: 859664-67-8) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzofuran core and trimethoxyphenyl substituent, has garnered attention due to its diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The following research brief synthesizes the latest findings on this molecule, focusing on its synthesis, mechanism of action, and therapeutic applications.

The synthesis of 2-{(2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetic acid involves a multi-step process, with recent advancements optimizing yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach using palladium-based catalysts to enhance the efficiency of the key coupling step. This method not only improved the scalability of the synthesis but also reduced the formation of byproducts, making it more suitable for industrial applications.

In terms of biological activity, recent in vitro and in vivo studies have elucidated the compound's mechanism of action. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated that 859664-67-8 selectively inhibits the NF-κB signaling pathway, a critical regulator of inflammation and cancer progression. This inhibition was shown to reduce the expression of pro-inflammatory cytokines and induce apoptosis in cancer cell lines, particularly in breast and colon cancers. Additionally, the compound exhibited synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as an adjunct therapy.

Further investigations into the antimicrobial properties of 859664-67-8 revealed its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. A 2024 study in Antimicrobial Agents and Chemotherapy reported that the compound disrupts bacterial cell membrane integrity and inhibits biofilm formation, making it a viable candidate for addressing antibiotic resistance. These findings underscore the versatility of 859664-67-8 in addressing multiple therapeutic challenges.

Despite these promising results, challenges remain in the clinical translation of 859664-67-8. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further optimization to improve its metabolic stability. Recent efforts have focused on prodrug strategies and nanoformulations to enhance its delivery and efficacy. For instance, a 2023 study in the European Journal of Pharmaceutical Sciences explored the use of lipid-based nanoparticles to improve the compound's solubility and targeted delivery to tumor sites.

In conclusion, 2-{(2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetic acid (CAS: 859664-67-8) represents a multifaceted molecule with significant therapeutic potential. Ongoing research aims to address its pharmacokinetic limitations and expand its applications in oncology, infectious diseases, and inflammation. The compound's unique chemical structure and biological activities position it as a valuable asset in the development of next-generation therapeutics.